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Compound of Interest

Compound Name: 2-Acetylthiophene

Cat. No.: B1664040 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the core physicochemical properties of 2-
Acetylthiophene, an organosulfur compound of significant interest in various chemical and

pharmaceutical applications.

Core Molecular Data
2-Acetylthiophene, also known as methyl 2-thienyl ketone, is an aromatic ketone.[1] Its

fundamental molecular properties are summarized below.

Data Presentation: Physicochemical Properties of 2-Acetylthiophene
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Property Value Source

Molecular Formula C₆H₆OS [1][2][3][4]

Molecular Weight 126.18 g/mol

Alternate Names
Methyl-2-thienyl ketone, 1-(2-

Thienyl)ethanone

CAS Number 88-15-3

Appearance Yellow to brown clear liquid

Melting Point 9-11 °C

Boiling Point 214 °C

Density 1.168 g/mL at 25 °C

Experimental Protocols: Determination of Molecular
Weight
The molecular weight of a compound like 2-Acetylthiophene is typically determined and

confirmed using mass spectrometry.

Protocol: Electron Ionization Mass Spectrometry (EI-MS)

Sample Introduction: A small, pure sample of 2-Acetylthiophene is introduced into the mass

spectrometer, where it is vaporized.

Ionization: The gaseous molecules are bombarded with a high-energy electron beam. This

process, known as electron ionization, ejects an electron from the molecule to form a radical

cation, known as the molecular ion (M⁺•).

Acceleration: The positively charged molecular ions are then accelerated by an electric field

into the mass analyzer.

Deflection/Analysis: In the mass analyzer (e.g., a magnetic sector or a quadrupole), the ions

are separated based on their mass-to-charge ratio (m/z).
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Detection: A detector records the abundance of ions at each m/z value. The peak with the

highest m/z value typically corresponds to the molecular ion.

Data Interpretation: The m/z value of the molecular ion peak directly provides the molecular

weight of the compound. For 2-Acetylthiophene (C₆H₆OS), this peak would be observed at

approximately m/z = 126.

Logical Relationships and Workflows
The relationship between the chemical structure of 2-Acetylthiophene and its fundamental

properties can be visualized as a logical workflow.
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Structural Information

Calculated Properties

Experimental Verification
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Caption: Logical workflow from structure to molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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